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Compound of Interest

Compound Name: Chromium(3+) perchlorate

Cat. No.: B078376 Get Quote

Technical Support Center: Chromium(III) Perchlorate
EXTREME HAZARD WARNING: Chromium(III) perchlorate, particularly in its dry or dehydrated

forms, is a highly dangerous and potentially explosive material.[1] It is a powerful oxidizing

agent that is extremely sensitive to heat, friction, shock, and contact with incompatible

materials.[1][2] This guide is intended for trained professionals in a controlled laboratory

setting. DO NOT handle this substance without a thorough understanding of its hazards, proper

training, and the necessary safety equipment. Unintentional dehydration of the stable hydrated

salt can produce unstable lower hydrates capable of explosive decomposition.[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Chromium(III) perchlorate?

A1: The primary hazards are:

Explosion Hazard: The anhydrous salt and its lower hydrates are highly unstable and can

decompose explosively, especially when subjected to heat, shock, or friction.[1] Mixtures with

organic materials, powdered metals, sulfur, and many other substances are powerful

explosives.[1][3]

Fire Hazard: While not combustible itself, it is a strong oxidizer that can intensify fires and

cause combustible materials (like wood, paper, and oils) to ignite spontaneously.[1][4]

Heating may cause containers to rupture violently.[1]
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Health Hazard: It is corrosive and can cause severe chemical burns to the skin and eyes.[1]

[5] Inhalation may lead to irritation or ulceration of the respiratory tract, while ingestion can

be damaging to internal organs.[1] Perchlorates are also known to interfere with thyroid

gland function.[6]

Q2: Why is dry Chromium(III) perchlorate considered so much more dangerous than its

hydrated form?

A2: The common form of this chemical is Chromium(III) perchlorate hexahydrate (6H₂O), which

is more stable. The primary danger arises from unintentional dehydration.[1] Losing water

molecules, whether through heating or storage in a dry atmosphere, can convert the stable

hydrate into unstable and endothermic lower hydrates or the anhydrous salt.[1] These

dehydrated forms are exceptionally sensitive and capable of explosive decomposition even

without obvious triggers.[1]

Q3: What are the correct procedures for storing Chromium(III) perchlorate?

A3: Proper storage is critical to prevent accidents.

Store in a cool, dry, and well-ventilated area.[7]

Keep it in its original, tightly sealed container to prevent dehydration.[7][8]

Isolate it from all incompatible materials, especially organic compounds, flammable

materials, reducing agents, strong acids, and finely powdered metals.[1][9][10]

Use secondary containment, such as a glass or porcelain tray, to contain any potential leaks.

[10]

Do not store on wooden shelves or with combustible materials.[1]

Q4: What are the signs of instability or decomposition I should watch for?

A4: Any change in the physical appearance of the compound should be treated as a sign of

extreme danger. This includes discoloration (the hexahydrate is typically a dark blue or cyan

crystalline powder) or the formation of gas.[11][12] If you suspect the material has been

dehydrated, is contaminated, or is showing signs of decomposition, do not touch or move the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://datasheets.scbt.com/sc-234356.pdf
https://haz-map.com/Agents/2497
https://datasheets.scbt.com/sc-234356.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681191/
https://datasheets.scbt.com/sc-234356.pdf
https://datasheets.scbt.com/sc-234356.pdf
https://datasheets.scbt.com/sc-234356.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://riskmanagement.sites.olt.ubc.ca/files/2019/04/SWP_Working_Safely_With_Perchloric-acid.pdf
https://datasheets.scbt.com/sc-234356.pdf
https://www.lsu.edu/ehs/safety/training/table_of_incombatible_chemicals.php
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-010_PerchloricAcidSafetyGuidelines.pdf
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-010_PerchloricAcidSafetyGuidelines.pdf
https://datasheets.scbt.com/sc-234356.pdf
https://www.americanelements.com/chromium-perchlorate-hexahydrate-55147-94-9
https://en.wikipedia.org/wiki/Chromium(III)_perchlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


container. Evacuate the area immediately and contact your institution's Environmental Health

and Safety (EHS) office or emergency responders.

Q5: What personal protective equipment (PPE) is mandatory for handling this substance?

A5: A comprehensive PPE setup is required:

Eye Protection: Chemical splash goggles and a full-face shield must be worn.[8][10]

Hand Protection: At least two pairs of chemical-resistant gloves (e.g., nitrile or neoprene)

should be worn ("double-gloving").[8]

Body Protection: A chemical-resistant apron over a flame-retardant lab coat is required.[8]

[10] Ensure no skin is exposed by wearing long pants and closed-toe shoes.[8]

Work Environment: All work must be conducted within a designated perchloric acid fume

hood equipped with a wash-down system to prevent the accumulation of explosive

perchlorate residues in the ductwork.[8][10]

Hazard Summary Table
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Hazard Category Description GHS Pictograms

Physical Hazards
H271: May cause fire or

explosion; strong oxidizer.[11]
Danger

Health Hazards

H315: Causes skin irritation.

[11] H319: Causes serious eye

irritation.[11] H335: May cause

respiratory irritation.[11] Also

causes severe chemical burns

and may impair fertility.[1]

Corrosive, Health Hazard

Key Incompatibilities

Reducing agents, organic

materials, combustible

materials, powdered metals,

strong acids (especially

dehydrating acids like H₂SO₄),

sulfur, phosphorus, cyanides,

ammonia.[1][3][9][13]

N/A

Protocols: Emergency Spill Response
This protocol outlines the steps for responding to a spill of Chromium(III) perchlorate. This is a

high-hazard emergency.

1. Immediate Actions 1.1. Alert all personnel in the immediate vicinity and your supervisor.[14]

1.2. If the spill is large, volatile, or poses a fire/explosion risk, activate the fire alarm and

evacuate the building.[15] 1.3. If safe to do so, close the fume hood sash. Control all ignition

sources.[14]

2. Assess the Situation (from a safe distance) 2.1. Identify the substance spilled and estimate

the quantity. 2.2. Note any immediate dangers such as proximity to incompatible materials or

ignition sources.

3. Emergency Contact 3.1. Call your institution's emergency number (e.g., EHS, Public Safety)

or 911.[15] 3.2. Provide the dispatcher with your name, exact location, the chemical spilled,

and the situation.
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4. Personnel Decontamination 4.1. If any material has splashed onto a person, immediately

lead them to the nearest safety shower or eyewash station.[14] 4.2. Remove all contaminated

clothing while under the shower.[14] 4.3. Flush the affected skin or eyes with copious amounts

of water for at least 15 minutes.[14] 4.4. Seek immediate medical attention.[16]

5. Spill Cleanup (To be performed ONLY by trained emergency responders) 5.1. DO NOT use

paper towels, rags, or other combustible materials to absorb the spill.[17] 5.2. DO NOT use

organic solvents for cleanup. 5.3. Responders will don appropriate PPE, including respiratory

protection.[14] 5.4. The spill should be neutralized with a dilute solution of sodium bicarbonate.

[17] 5.5. The neutralized spill should then be covered and absorbed with an inert material, such

as sand or clay.[17] 5.6. The absorbed material must be carefully swept up, placed into a

designated, labeled hazardous waste container, and managed for proper disposal.[7][14] 5.7.

The area must be decontaminated with a mild detergent and water, then rinsed thoroughly.[14]
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START: Propose Experiment
with Cr(ClO₄)₃

1. Review Safety Data Sheet (SDS)
and relevant literature

2. Conduct Hazard Analysis:
Identify explosion, fire, and

health risks.

3. Identify & Remove
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from work area.
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- Face shield & goggles
- Double gloves

- Apron over lab coat

5. Prepare Designated
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(Verify wash-down works)

6. Review Emergency Plan:
- Spill response

- Location of shower/eyewash
- Emergency contacts

Is risk acceptable
and are all controls in place?

7. Proceed with Experiment
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STOP:
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Caption: Risk assessment workflow before handling Chromium(III) perchlorate.
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Caption: Key chemical incompatibilities for Chromium(III) perchlorate.
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Spill Occurs!
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(Use Shower/Eyewash)

3b. Call EHS for guidance
(Do NOT clean alone)

5. Await Arrival of
Trained Responders
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Caption: Emergency decision tree for a chemical spill incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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